5-Chloro-3,4-dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester
5-Chloro-3,4-dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
344348-28-3
VCID:
VC0044397
InChI:
InChI=1S/C12H11ClO5/c1-5-3-6-8(13)4-7(11(15)17-2)10(14)9(6)12(16)18-5/h4-5,14H,3H2,1-2H3
SMILES:
CC1CC2=C(C=C(C(=C2C(=O)O1)O)C(=O)OC)Cl
Molecular Formula:
C12H11ClO5
Molecular Weight:
270.66 g/mol
5-Chloro-3,4-dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester
CAS No.: 344348-28-3
Reference Standards
VCID: VC0044397
Molecular Formula: C12H11ClO5
Molecular Weight: 270.66 g/mol
| CAS No. | 344348-28-3 |
|---|---|
| Product Name | 5-Chloro-3,4-dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-carboxylic Acid Methyl Ester |
| Molecular Formula | C12H11ClO5 |
| Molecular Weight | 270.66 g/mol |
| IUPAC Name | methyl 5-chloro-8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-7-carboxylate |
| Standard InChI | InChI=1S/C12H11ClO5/c1-5-3-6-8(13)4-7(11(15)17-2)10(14)9(6)12(16)18-5/h4-5,14H,3H2,1-2H3 |
| Standard InChIKey | VHZOHNVDFUPEMO-UHFFFAOYSA-N |
| SMILES | CC1CC2=C(C=C(C(=C2C(=O)O1)O)C(=O)OC)Cl |
| Canonical SMILES | CC1CC2=C(C=C(C(=C2C(=O)O1)O)C(=O)OC)Cl |
| PubChem Compound | 13041063 |
| Last Modified | Nov 11 2021 |
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